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Compound of Interest

Compound Name: 187-1, N-WASP inhibitor

Cat. No.: B612432 Get Quote

Essential Safety and Handling Guide for 187-1,
N-WASP Inhibitor
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling the N-WASP inhibitor 187-1. The following

procedures and recommendations are compiled to ensure the safe handling, storage, and

disposal of this compound in a laboratory setting.

Personal Protective Equipment (PPE)
When handling 187-1, N-WASP inhibitor, it is imperative to use appropriate personal

protective equipment to minimize exposure and ensure personal safety. The following table

summarizes the recommended PPE.
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Protection Type Recommended Equipment

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166. Use equipment for eye protection tested

and approved under appropriate government

standards such as NIOSH (US) or EN 166(EU).

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique (without touching glove's outer

surface) to avoid skin contact with this product.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices. Wash and dry hands. The

selected protective gloves have to satisfy the

specifications of EU Directive 89/686/EEC and

the standard EN 374 derived from it.

Body Protection

Complete suit protecting against chemicals. The

type of protective equipment must be selected

according to the concentration and amount of

the dangerous substance at the specific

workplace.

Respiratory Protection

For nuisance exposures use type P95 (US) or

type P1 (EU EN 143) particle respirator. For

higher level protection use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator

cartridges. Use respirators and components

tested and approved under appropriate

government standards such as NIOSH (US) or

CEN (EU).

Chemical and Physical Properties
The following table outlines the key chemical and physical properties of the 187-1, N-WASP
inhibitor.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b612432?utm_src=pdf-body
https://www.benchchem.com/product/b612432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name 187-1, N-WASP inhibitor

CAS Number 380488-27-7

Molecular Formula C₉₆H₁₂₂N₁₈O₁₆

Molecular Weight 1784.11 g/mol

Form Lyophilized solid

Solubility DMSO: 1 mg/mL; Acetic acid: 5%

IC₅₀

~2 µM (for blocking phosphatidylinositol 4,5-

bisphosphate (PIP₂)-induced actin assembly in

Xenopus egg cytoplasmic extract)[1]

Operational and Disposal Plans
Handling and Storage

Precautions for Safe Handling: Avoid contact with skin and eyes. Avoid formation of dust and

aerosols. Provide appropriate exhaust ventilation at places where dust is formed.[2]

Conditions for Safe Storage: Keep container tightly closed in a dry and well-ventilated place.

Recommended storage temperature is -20°C. It is ok to freeze desiccated, as the product is

hygroscopic. Following reconstitution, it is recommended to aliquot and freeze at -20°C.

Stock solutions are stable for up to one month at -20°C.[1]

Disposal

Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

Contaminated Packaging: Dispose of as unused product.[3] It is recommended to contact a

licensed professional waste disposal service to dispose of this material.[3]

Experimental Protocols
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While specific experimental protocols will vary depending on the research application, the

general procedure for preparing a stock solution of 187-1 involves reconstituting the lyophilized

solid in a suitable solvent, such as DMSO. For example, to prepare a 1 mM stock solution,

1.784 mg of the inhibitor would be dissolved in 1 mL of DMSO. As mentioned, after

reconstitution, the solution should be aliquoted and stored at -20°C to maintain stability for up

to one month.[1]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the mechanism of action of 187-1 and a general workflow for

its safe handling in the laboratory.

Mechanism of N-WASP Inhibition by 187-1

N-WASP (Autoinhibited)

N-WASP (Active)

Arp2/3 Complex

Activates

Actin Polymerization

187-1 Inhibitor

Stabilizes Autoinhibited State

PIP₂

Activates

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.merckmillipore.com/EE/en/product/mm/681660m
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Mechanism of 187-1 inhibiting N-WASP activation.

Laboratory Workflow for Handling 187-1 Inhibitor
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Caption: Safe handling workflow for 187-1 inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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